Urea, N'-(2,6-dimethylphenyl)-N-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-N-(phenylmethyl)-

• CAS RN: 145131-55-1
• Molecular Formula: C31H35N3O
• Molecular Weight: 465.6 g/mol
• IUPAC Name: 1-benzyl-3-(2,6-dimethylphenyl)-1-[[1-(1-methylindol-3-yl)cyclopentyl]methyl]urea
• InChI: InChI=1S/C31H35N3O/c1-23-12-11-13-24(2)29(23)32-30(35)34(20-25-14-5-4-6-15-25)22-31(18-9-10-19-31)27-21-33(3)28-17-8-7-16-26(27)28/h4-8,11-17,21H,9-10,18-20,22H2,1-3H3,(H,32,35)
• InChI Key: KPOISVAFTQDETA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)N(CC2=CC=CC=C2)CC3(CCCC3)C4=CN(C5=CC=CC=C54)C
• synonyms: 1-benzyl-3-(2,6-dimethylphenyl)-1-[[1-(1-methylindol-3-yl)cyclopentyl] methyl]urea

Description

Urea, N'-(2,6-dimethylphenyl)-N-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-N-(phenylmethyl)-, commonly known as DIM-C-pPhOH, is a synthetic compound that has been studied for its potential therapeutic applications in various diseases.

Mechanism Of Action

The mechanism of action of DIM-C-pPhOH is not yet fully understood. However, studies have shown that it can modulate various signaling pathways, including the NF-κB, STAT3, and PI3K/Akt pathways, which are involved in cancer, inflammation, and neurodegeneration.

Biochemical And Physiological Effects

Studies have shown that DIM-C-pPhOH can induce apoptosis in cancer cells, inhibit inflammation, and protect against neurodegeneration. It has also been shown to modulate the expression of various genes involved in these processes.

Advantages And Limitations For Lab Experiments

One advantage of using DIM-C-pPhOH in lab experiments is its potential therapeutic applications in various diseases. However, one limitation is that its mechanism of action is not yet fully understood, which makes it difficult to optimize its use in research.

Future Directions

There are several future directions for research on DIM-C-pPhOH. One area of interest is its potential use in combination with other drugs for cancer treatment. Another area of interest is its potential use in the treatment of neurodegenerative disorders. Further research is needed to fully understand its mechanism of action and optimize its use in research and clinical applications.
Conclusion:
DIM-C-pPhOH is a synthetic compound that has been studied for its potential therapeutic applications in various diseases. Its mechanism of action is not yet fully understood, but studies have shown that it can induce apoptosis in cancer cells, inhibit inflammation, and protect against neurodegeneration. Further research is needed to fully understand its potential applications and optimize its use in research and clinical settings.

Synthesis Methods

DIM-C-pPhOH is synthesized through a multi-step process involving the reaction of 2,6-dimethylphenyl isocyanate with 1-(1-methyl-1H-indol-3-yl)cyclopentanol to form an intermediate. This intermediate is then reacted with benzylchloride to yield the final product, DIM-C-pPhOH.

Scientific Research Applications

DIM-C-pPhOH has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that DIM-C-pPhOH can induce apoptosis in cancer cells, inhibit inflammation, and protect against neurodegeneration.